Cas no 741682-84-8 (1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid)
1-(3,4-Difluorophenyl)cyclopentane-1-carboxylic acid is a fluorinated cyclopentane carboxylic acid derivative characterized by its unique structural features, including a difluorophenyl substituent and a cyclopentane ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for structure-activity relationship studies. Its rigid cyclopentane backbone contributes to conformational constraint, which can be advantageous in designing bioactive molecules. The carboxylic acid functionality allows for further derivatization, enabling its use in amide or ester formations. Suitable for controlled reactions, it is typically handled under standard laboratory conditions.
741682-84-8 structure
Product Name:1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid
CAS No:741682-84-8
MF:C12H12F2O2
MW:226.219290733337
MDL:MFCD11037094
CID:541489
PubChem ID:57685581
Update Time:2025-10-18
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 1-(3,4-difluorophenyl)-
- 1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid
- 741682-84-8
- MFCD11037094
- SY225897
- SCHEMBL2794618
- A917496
- AC6724
- 1-(3,4-Difluorophenyl)cyclopentanecarboxylic acid
- EN300-1830244
- AKOS022930507
- DTXSID90727512
-
- MDL: MFCD11037094
- Inchi: 1S/C12H12F2O2/c13-9-4-3-8(7-10(9)14)12(11(15)16)5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,15,16)
- InChI Key: SVABUNFHZZCKJR-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1(C(=O)O)CCCC1)F
Computed Properties
- Exact Mass: 226.08053595g/mol
- Monoisotopic Mass: 226.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778286-1g |
1-(3,4-Difluorophenyl)cyclopentanecarboxylic Acid |
741682-84-8 | 95% | 1g |
$690 | 2024-07-20 | |
| Enamine | EN300-1830244-0.05g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1830244-0.1g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1830244-0.25g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1830244-0.5g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1830244-1.0g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 1g |
$914.0 | 2023-06-01 | ||
| Enamine | EN300-1830244-2.5g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1830244-5.0g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 5g |
$2650.0 | 2023-06-01 | ||
| Enamine | EN300-1830244-10.0g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 10g |
$3929.0 | 2023-06-01 | ||
| Enamine | EN300-1830244-1g |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid |
741682-84-8 | 1g |
$914.0 | 2023-09-19 |
1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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